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Compound of Interest

Compound Name: (R)-N-Boc-3-aminobutyric acid

Cat. No.: B3034351 Get Quote

An In-depth Technical Guide to the Commercial Sourcing of (R)-N-Boc-3-aminobutyric Acid
for Researchers and Drug Development Professionals

Introduction
(R)-N-Boc-3-aminobutyric acid (CAS No. 159991-23-8) is a chiral, non-proteinogenic β-

amino acid that has emerged as a critical building block in modern medicinal chemistry and

pharmaceutical development.[1] Its structural rigidity and defined stereochemistry make it an

invaluable component for synthesizing peptide analogs and complex chiral molecules. The tert-

butoxycarbonyl (Boc) protecting group provides stability and facilitates its use in standard

peptide coupling and other synthetic transformations. This guide offers a comprehensive

overview of the commercial landscape for (R)-N-Boc-3-aminobutyric acid, providing

researchers, scientists, and drug development professionals with the necessary information to

make informed procurement decisions based on supplier options, pricing considerations, and

quality control metrics.

Core Physicochemical Properties
A clear understanding of the fundamental properties of (R)-N-Boc-3-aminobutyric acid is

essential for its proper handling, storage, and application in experimental work.
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Property Value References

CAS Number 159991-23-8 [2]

Molecular Formula C9H17NO4 [2]

Molecular Weight 203.24 g/mol [2]

Appearance
White to pale yellow

solid/powder
[1][3]

Melting Point 104-107 °C [2][4]

Synonyms

Boc-D-β-homoalanine, (R)-3-

(tert-

Butoxycarbonylamino)butanoic

acid

[2][5]

Key Applications in Research and Drug
Development
The utility of (R)-N-Boc-3-aminobutyric acid stems from its role as a chiral intermediate. The

underlying scaffold, γ-aminobutyric acid (GABA), is the primary inhibitory neurotransmitter in

the mammalian central nervous system, making its analogs of significant interest in

neuroscience and pharmacology.[6][7]

Pharmaceutical Synthesis: The enantiomerically pure nature of this compound is crucial. For

example, the unprotected parent compound, (R)-3-aminobutyric acid, is a key raw material in

the synthesis of Dolutegravir, a critical antiretroviral medicine for the treatment of AIDS.[8]

The development of efficient routes to high-purity (R)-3-aminobutyric acid is a major focus for

reducing production costs.[8]

Peptide Chemistry: As a non-proteinogenic amino acid, it is used to synthesize peptide

analogs with modified structures and functions.[1] These modifications can enhance stability

against enzymatic degradation, improve receptor binding affinity, or alter the peptide's

conformational properties.
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GABA Receptor Research: Analogs of GABA are synthesized to probe the structure-activity

relationships of GABA receptors (GABAA, GABAB, and GABAC).[9][10] The stereochemistry

of these analogs often dictates their agonist or antagonist activity and selectivity for different

receptor subtypes.[10]

Commercial Suppliers and Product Offerings
A variety of chemical suppliers, ranging from large distributors to specialized manufacturers,

offer (R)-N-Boc-3-aminobutyric acid. The choice of supplier often depends on the required

scale (milligrams to kilograms), purity, and documentation needed for research or cGMP

applications.
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Supplier Location Purity
Available
Quantities

Notes

Simson Pharma

Limited
India

High Quality

(CoA provided)

Custom

Synthesis

Specializes in

drug impurity

standards and

research

chemicals.

XIAMEN

EQUATION

CHEMICAL

CO.,LTD

China Industrial Grade

Bulk (e.g.,

$0.1/KG EXW

mentioned)

Manufactory

established in

2018, with

significant

revenue.[2]

BOC Sciences United States ≥ 98% (HPLC)
Custom

Solutions

Trader offering a

wide range of

biochemicals.[11]

Capot Chemical

Co.,Ltd.
China

98% (Min,

HPLC)
1g, 1kg, 100kg

Trader with a

focus on

chemical

reagents.[11]

Kindchem Co.,

Ltd
China Not specified Not specified

Trader

specializing in

pharmaceutical

intermediates

and specialty

chemicals.[4]

Alfa Chemistry N/A Not specified Quote-based

Lists numerous

synonyms and

basic chemical

data.[5]
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ChemicalBook

Listings
Global

Varies (e.g.,

95%, 99%)
g to kg scales

A platform listing

multiple Chinese

traders and

manufacturers.

[11]

Oakwood

Chemical
USA Not specified

50mg, 1g, 5g,

25g

Provides pricing

for small

research

quantities (e.g.,

$88.00 for

50mg).[12]

Pricing and Procurement Considerations
Direct, fixed pricing for (R)-N-Boc-3-aminobutyric acid is not always publicly available,

especially for bulk quantities. Most suppliers operate on a quote-based system.

Small-Scale (Research): For milligram to gram quantities, prices can be found on the

websites of suppliers like Oakwood Chemical, where 50mg is listed at $88.00 and 1g at

$204.00.[12] Thermo Fisher Scientific (under the Fisher Scientific brand) lists 1g of a similar

compound, N-BOC-gamma-Aminobutyric acid, for $56.00, highlighting price variability.[13]

Bulk (Process Development): For kilogram quantities, prices are highly variable and

dependent on negotiations with manufacturers, primarily based in China and India.[2][11]

Factors influencing the price include the synthesis route, purity specifications (especially

enantiomeric purity), and order volume. Platforms like Echemi and ChemicalBook can be

used to connect with these manufacturers.[2][11]

The price is intrinsically linked to the complexity of ensuring high enantiomeric purity. While

chemical synthesis routes exist, biotechnological production of the parent (R)-3-aminobutyric

acid using engineered E. coli is being developed to create more cost-effective and

environmentally friendly manufacturing processes.[8]

Quality Control and Technical Validation
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For researchers and drug developers, verifying the quality of a chiral starting material is

paramount to ensure the integrity and reproducibility of experimental results.

Essential Documentation:

Certificate of Analysis (CoA): Every reputable supplier should provide a lot-specific CoA. This

document should detail the purity as determined by High-Performance Liquid

Chromatography (HPLC) and confirm the structure, typically via ¹H NMR spectroscopy.

Safety Data Sheet (SDS): The SDS provides critical information on handling, storage, and

potential hazards.[3][14] (R)-N-Boc-3-aminobutyric acid is generally stable under

recommended storage conditions (dry, cool place) and is incompatible with strong oxidizing

agents.[3] The toxicological properties have not been fully investigated.[3]

Key Quality Parameters:

Chemical Purity: Typically specified as >98% by HPLC. This ensures that other chemical

entities are not present to interfere with subsequent reactions.

Enantiomeric Purity (e.e.): This is the most critical parameter for a chiral building block. It

should be determined using a chiral HPLC method or a similar technique. The CoA should

explicitly state the enantiomeric excess.

Structural Confirmation: ¹H NMR and Mass Spectrometry data confirm the chemical identity

and structure of the compound. A published ¹H NMR characterization is: (400 MHz, CDCl3):

δ 4.92 (s, 1H), 4.14-3.96 (m, 2H), 2.56 (d, J=5.2 Hz, 2H), 1.45 (s, 9H), 1.25 (d, J=6.9 Hz,

3H).[1]

Synthesis and Manufacturing Overview
Understanding the synthesis of (R)-N-Boc-3-aminobutyric acid provides insight into potential

impurities and cost drivers. A common and straightforward laboratory-scale synthesis involves

the protection of the commercially available (R)-3-aminobutyric acid.

Typical Laboratory Protocol:

Suspend (R)-3-aminobutyric acid in a solvent mixture (e.g., dioxane and water).[1]
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Add a base, such as triethylamine (TEA), to deprotonate the amino acid.[1]

Cool the reaction mixture (e.g., to 0 °C) and add di-tert-butyl dicarbonate (Boc2O).[1]

Allow the reaction to proceed at room temperature for several hours (e.g., 16 hours).[1]

Perform an aqueous workup, partitioning the mixture between water and an organic solvent

like ethyl acetate.[1]

Acidify the aqueous layer to protonate the carboxylic acid, causing the product to be

extracted into the organic layer.[1]

Dry and concentrate the organic extracts to yield the final product, (R)-N-Boc-3-
aminobutyric acid.[1]

More advanced and scalable synthetic methods for β-amino acids are an active area of

research, focusing on avoiding hazardous reagents and improving efficiency.[15][16]

Workflow for Procurement and Quality Verification
The process of acquiring and validating (R)-N-Boc-3-aminobutyric acid for research purposes

can be systematized to ensure both quality and efficiency.
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Phase 1: Sourcing & Selection

Phase 2: Procurement & Documentation

Phase 3: In-House Validation

Phase 4: Final Decision

Identify Project Needs
(Scale, Purity, Use)

Survey Suppliers
(e.g., BOC Sciences, Simson, Oakwood)

Request Quotes & Lead Times

Compare Suppliers
(Cost, Reputation, Documentation)

Place Purchase Order

Request Lot-Specific CoA & SDS

Receive & Log Material

Perform Identity Confirmation
(¹H NMR, MS)

Verify Purity
(HPLC, Chiral HPLC if needed)

Compare Data with CoA

Material Accepted for Use

Data Matches

Material Rejected
(Contact Supplier)

Discrepancy Found

Click to download full resolution via product page

Caption: Procurement and validation workflow for (R)-N-Boc-3-aminobutyric acid.
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Conclusion
(R)-N-Boc-3-aminobutyric acid is a readily available yet critical chiral building block for

pharmaceutical and chemical research. While a multitude of suppliers exist, particularly in the

US, China, and India, researchers must exercise diligence in selecting a vendor. Key decision

factors should include not only price and availability but also the supplier's ability to provide

robust documentation, such as a comprehensive Certificate of Analysis, confirming both

chemical and enantiomeric purity. For critical applications in drug development, in-house

validation of the material is a necessary final step to ensure the reliability and success of the

synthetic work that follows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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